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Compound of Interest

Compound Name: coccineone B

Cat. No.: B599740 Get Quote

Irvine, CA – While the fundamental chemical identifiers for coccinellone B are readily available,

a comprehensive review of scientific literature reveals a significant lack of in-depth research on

its biological activities, experimental protocols, and mechanisms of action. This gap in publicly

accessible data prevents the creation of a detailed technical guide for researchers and drug

development professionals at this time.

Chemical and Physical Properties
Coccinellone B is a small molecule with the following key identifiers:

Property Value Source

CAS Number 135626-13-0 [1][2]

Molecular Formula C₁₆H₁₀O₆ [1]

Molecular Weight 298.25 g/mol [1]

IUPAC Name

6,9,11-trihydroxy-6H-

chromeno[3,4-b]chromen-12-

one

[1]

Current Research Landscape
Despite its defined chemical structure, extensive searches for biological data, including

quantitative analyses and detailed experimental methodologies, did not yield any specific
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information for coccinellone B. The current body of scientific literature does not appear to

contain studies detailing its signaling pathways, mechanism of action, or potential therapeutic

effects.

This absence of information makes it impossible to provide the requested in-depth technical

guide, including summaries of quantitative data, experimental protocols, and visualizations of

its biological processes. Further research and publication in peer-reviewed journals would be

necessary to build the foundational knowledge required for such a document.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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